Cas no 1806531-03-2 (2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine)

2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its high electron-withdrawing properties due to the presence of multiple fluorine substituents. This compound is particularly valuable in pharmaceutical and agrochemical research, where its trifluoromethyl and difluoromethyl groups enhance metabolic stability and lipophilicity. Its structural features make it a versatile intermediate for synthesizing bioactive molecules, including potential enzyme inhibitors or receptor modulators. The strong inductive effects of the fluorine substituents also contribute to improved binding affinity in target interactions. Additionally, the compound's stability under various reaction conditions allows for further functionalization, making it a useful building block in medicinal chemistry and material science applications.

2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine structure

1806531-03-2 structure

Product Name:2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine

CAS No:1806531-03-2

MF:C₈H₃F₈N

MW:265.103349924088

CID:4801967

Update Time:2025-10-13

2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine
- Inchi： 1S/C8H3F8N/c9-6(10)4-1-3(7(11,12)13)2-17-5(4)8(14,15)16/h1-2,6H
- InChI Key： HEFYYIYXOVEGSW-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(F)(F)F)=CN=C1C(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 257
XLogP3: 3.3
Topological Polar Surface Area: 12.9

2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029002444-250mg	2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine	1806531-03-2	95%	250mg	$1,038.80	2022-03-31
Alichem	A029002444-500mg	2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine	1806531-03-2	95%	500mg	$1,685.00	2022-03-31
Alichem	A029002444-1g	2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine	1806531-03-2	95%	1g	$2,923.95	2022-03-31